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Compound of Interest

Compound Name: 6-Oxoheptanoic acid

L Get Quote

Cat. No.: B047756

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility and stability of 6-
oxoheptanoic acid (CAS 3128-07-2), a bifunctional molecule containing both a ketone and a
carboxylic acid moiety.[1] Understanding these properties is critical for its application in
chemical synthesis, drug development, and materials science. This document summarizes
available data, outlines experimental protocols for its characterization, and presents logical and
workflow diagrams for clarity.

Physicochemical Properties

6-Oxoheptanoic acid, also known as 5-acetylvaleric acid, is a solid at room temperature with
the molecular formula C7H1203 and a molecular weight of 144.17 g/mol .[2][3]

Property Value Reference
Molecular Formula C7H1203 [2]
Molecular Weight 144.17 g/mol [2]
Appearance Solid [4]

Melting Point 32-37°C [41[5][6]
Boiling Point 158-162 °C at 9 mmHg [4115]
Density 1.059 g/mL at 25 °C [41[5]
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Solubility Profile

Quantitative solubility data for 6-oxoheptanoic acid is not extensively documented in publicly
available literature. However, qualitative descriptions indicate its solubility in various solvent
systems. The presence of a polar carboxylic acid group and a moderately polar ketone group,
combined with a five-carbon aliphatic chain, results in a mixed polarity profile.

Solvent Class Solvent Solubility Reference

) Insoluble / Does not
Protic Water ] [51[7]
mix well.

Alcohols (e.g.,

Soluble 51171
Methanol, Ethanol)

Ethers (e.g., Diethyl

Aprotic Polar Soluble 517
P Ether) I
Other Organic
Soluble [5][7]
Solvents

Note: The conflicting reports on water solubility suggest that it may be sparingly soluble.
Precise quantitative determination is recommended for specific applications.

Stability Profile

6-Oxoheptanoic acid is generally considered stable under normal storage conditions.
However, its reactivity, dictated by the carboxylic acid and ketone functional groups, makes it
susceptible to degradation under specific environmental conditions.
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Incompatible

Condition Description . Reference
Materials | Hazards
Thermal
Stable at ambient decomposition can
temperatures. A slight release irritating
Thermal fire hazard exists gases and vapors,
when exposed to heat  including carbon
or flame. monoxide (CO) and
carbon dioxide (COz2).
As a carboxylic acid, it
reacts with bases.
pH Contact with alkaline Strong acids, bases.
materials can be
exothermic.
) Strong oxidizing
Susceptible to ]
) ) agents (e.g., nitrates,
o _ reaction with strong _
Oxidation/Reduction peroxides, bleaches),

oxidizing and reducing

agents.

strong reducing

agents.

Material Compatibility

Corrosive. Reacts with
certain metals to
produce hydrogen

gas.

Mild steel, galvanized
steel/zinc. Segregate
from alkalis and
chemicals readily
decomposed by acids
(e.g., cyanides,

sulfides, carbonates).

Considered stable

Store in a dry, cool,
and well-ventilated
place in original,

tightly sealed

Storage under normal )
- containers. Keep
conditions.
away from
incompatible
materials.
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Experimental Protocols

Protocol for Determining Equilibrium Solubility (Shake-
Flask Method)

This protocol outlines a standard procedure for quantifying the solubility of 6-oxoheptanoic
acid in a specific solvent.

o Preparation of Saturated Solution:

o Add an excess amount of 6-oxoheptanoic acid to a known volume of the selected
solvent in a sealed, chemically inert container (e.g., glass vial with a PTFE-lined cap). The
excess solid should be clearly visible.

o Agitate the mixture at a constant, controlled temperature (e.g., 25 °C) using a shaker or
magnetic stirrer for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached.

e Separation of Undissolved Solid:

o After equilibration, cease agitation and allow the mixture to stand, permitting the excess
solid to sediment.

o To separate the saturated solution from the undissolved solid, withdraw an aliquot of the
supernatant using a syringe fitted with a chemically resistant filter (e.g., 0.22 um PTFE).
This step is critical to prevent solid particulates from being included in the analysis.

¢ Quantification of Solute:

o Accurately dilute the filtered, saturated solution with a suitable solvent to a concentration
within the linear range of the analytical method.

o Quantify the concentration of 6-oxoheptanoic acid using a validated High-Performance
Liquid Chromatography (HPLC) method with UV detection.

» Column: C18 reversed-phase column.
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= Mobile Phase: An isocratic or gradient mixture of an aqueous acidic buffer (e.g., 0.1%
formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

» Detection: UV spectrophotometer at an appropriate wavelength (e.g., ~210 nm).

o Generate a calibration curve using standard solutions of 6-oxoheptanoic acid of known
concentrations to ensure accurate quantification.

o Data Reporting:
o Calculate the solubility from the determined concentration and the dilution factor.

o Report the solubility in standard units such as mg/mL or mol/L at the specified
temperature.

Protocol for Assessing Chemical Stability

This protocol provides a framework for evaluating the stability of 6-oxoheptanoic acid under
various stress conditions (e.g., pH, temperature, oxidation).

e Sample Preparation:

o Prepare stock solutions of 6-oxoheptanoic acid in a suitable solvent (e.g., acetonitrile or
water, if solubility permits).

o For each stress condition, dilute the stock solution into the respective stress medium (e.g.,
acidic/basic buffers for pH stability, a solution containing an oxidizing agent like H20:2 for
oxidative stability).

o Include a control sample stored under non-stress conditions (e.g., neutral pH, ambient
temperature, protected from light).

e Stress Conditions:

o pH Stability: Incubate samples in buffers of varying pH values (e.g., pH 2, 7, 9) at a
controlled temperature.
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o Thermal Stability: Expose samples to elevated temperatures (e.g., 40 °C, 60 °C, 80 °C) in
a calibrated oven or incubator.

o Oxidative Stability: Treat samples with an oxidizing agent (e.g., 3% hydrogen peroxide) at
room temperature.

e Time-Point Analysis:

o At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw aliquots from each
stressed sample and the control.

o Immediately quench any ongoing reaction if necessary (e.g., by neutralization or dilution in
cold mobile phase).

e Analytical Method (HPLC/LC-MS):

o Analyze the samples using a stability-indicating HPLC or LC-MS method capable of
separating the parent compound from potential degradation products.

o The HPLC conditions can be similar to those described in the solubility protocol. An LC-
MS system can be used to identify the mass of any degradation products, aiding in their
structural elucidation.

o Data Analysis:

o Calculate the percentage of 6-oxoheptanoic acid remaining at each time point relative to
the initial (time 0) concentration.

o Plot the percentage remaining versus time to determine the degradation kinetics.
o ldentify and, if possible, quantify major degradation products.

Visualizations: Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate key experimental workflows and
the chemical relationships of 6-oxoheptanoic acid.
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Workflow for Equilibrium Solubility Determination
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Caption: Generalized workflow for determining equilibrium solubility.
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Workflow for Chemical Stability Assessment
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Caption: Generalized workflow for assessing chemical stability.
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Chemical Incompatibility Profile of 6-Oxoheptanoic Acid
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Caption: Key chemical incompatibilities of 6-oxoheptanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility and
Stability of 6-Oxoheptanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047756#solubility-and-stability-of-6-oxoheptanoic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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